Cas no 730964-62-2 (1-fluoro-2-(2-isocyanoethyl)benzene)

• Product Name: 1-fluoro-2-(2-isocyanoethyl)benzene
• CAS No: 730964-62-2
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 559227
• PubChem ID: 2759052
• Update Time: 2025-04-19

1-fluoro-2-(2-isocyanoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-2-(2-isocyanoethyl)-
• 1-fluoro-2-(2-isocyanoethyl)benzene
• 2-Fluorophenethylisocyanide
• 2-fluorophenylethylisocyanide
• 2-fluorophenethyl isocyanide
• AKOS006292407
• FT-0691203
• 730964-62-2
• EN300-1829653
• DTXSID80374630

• MDL： MFCD04117532
• Inchi： 1S/C9H8FN/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7H2
• InChI Key： SUKNCHUYYFFYEV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC[N+]#[C-]

Computed Properties

• Exact Mass: 149.06400
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 1.51820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes